Cas no 1807001-84-8 (2,4-Bis(trifluoromethyl)-5-iodobenzonitrile)

• Product Name: 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile
• CAS No: 1807001-84-8
• MF: C₉H₂F₆IN
• MW: 365.013775348663
• CID: 4964783
• Update Time: 2025-05-23

2,4-Bis(trifluoromethyl)-5-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile

• Inchi： 1S/C9H2F6IN/c10-8(11,12)5-2-6(9(13,14)15)7(16)1-4(5)3-17/h1-2H
• InChI Key： VONZOYLBRNMALJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(C(F)(F)F)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 364.91362 g/mol
• Monoisotopic Mass: 364.91362 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8
• Molecular Weight: 365.01

Additional information on 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile

2,4-Bis(trifluoromethyl)-5-iodobenzonitrile

The compound 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile (CAS No. 1807001-84-8) is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with two trifluoromethyl groups at the 2 and 4 positions and an iodine atom at the 5 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the electronic properties of aromatic systems. In 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile, the trifluoromethyl groups at positions 2 and 4 significantly enhance the electron-withdrawing effects on the benzonitrile ring. This makes the molecule highly reactive in certain nucleophilic aromatic substitution reactions, a property that has been exploited in the synthesis of advanced materials and pharmaceutical intermediates.

The presence of an iodine atom at position 5 introduces additional reactivity to the molecule. Iodine is known for its ability to act as a leaving group in substitution reactions, making 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile an excellent substrate for cross-coupling reactions such as the Suzuki-Miyaura coupling. Recent research has demonstrated that this compound can be effectively used to synthesize biaryl structures with high efficiency and selectivity.

One of the most promising applications of 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile lies in its use as a precursor for constructing complex heterocyclic compounds. By employing advanced catalytic systems, chemists have successfully utilized this compound to synthesize a variety of fused ring systems that exhibit unique electronic properties. These systems have potential applications in optoelectronics and drug discovery.

In addition to its synthetic utility, 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile has also been studied for its potential role in catalysis. The trifluoromethyl groups contribute to the molecule's stability under harsh reaction conditions, making it a viable candidate for use as a ligand in transition metal-catalyzed reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile. Quantum mechanical calculations have revealed that the molecule exhibits a high degree of aromaticity due to its planar geometry and delocalized π-electron system. This understanding has facilitated the design of new reaction pathways that leverage the molecule's inherent reactivity.

The synthesis of 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the iodination of a pre-substituted benzonitrile derivative using electrophilic iodination techniques. The introduction of trifluoromethyl groups is often achieved through nucleophilic substitution or coupling reactions with appropriate reagents.

Despite its complexity, 2,4-Bis(trifluoromethyl)-5-iodobenzonitrile remains a versatile and valuable compound in modern organic chemistry. Its unique combination of substituents makes it an ideal candidate for exploring novel chemical transformations and developing innovative materials with tailored properties.